![molecular formula C12H13N3O3S B2629018 N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide CAS No. 1797855-68-5](/img/structure/B2629018.png)
N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide, also known as CNM-NITD, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in drug discovery and development. CNM-NITD belongs to the class of benzamides, which are known to exhibit a range of biological activities, including antitumor, antiviral, and antibacterial properties.
Mechanism of Action
The mechanism of action of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide is not fully understood, but it is believed to involve the inhibition of viral RNA synthesis. Specifically, N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has been shown to inhibit the activity of the viral RNA-dependent RNA polymerase, which is essential for viral replication. In addition, N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has been shown to exhibit low toxicity in vitro, with an IC50 value of 6.1 μM in Vero cells. In addition, N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has been shown to have good solubility and stability in aqueous solutions. However, further studies are needed to determine the pharmacokinetics and toxicity of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide in vivo.
Advantages and Limitations for Lab Experiments
One advantage of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide is its broad-spectrum antiviral activity, which makes it a promising candidate for the development of antiviral drugs. In addition, N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has been shown to exhibit low toxicity in vitro, which is a desirable characteristic for drug development. However, one limitation of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide is its relatively low potency compared to other antiviral agents, such as remdesivir. Furthermore, the mechanism of action of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide is not fully understood, which makes it difficult to optimize its antiviral activity.
Future Directions
There are several future directions for the research and development of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the pharmacokinetics and toxicity of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide in vivo, which will be important for the development of antiviral drugs. Furthermore, future studies should aim to elucidate the mechanism of action of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide, which will be important for optimizing its antiviral activity. Finally, N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide should be evaluated in preclinical and clinical trials to determine its efficacy and safety as an antiviral and antitumor agent.
Synthesis Methods
The synthesis of N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide involves the reaction of 5-nitro-2-(propan-2-ylsulfanyl)aniline with chloroacetonitrile in the presence of a base. The resulting product is then treated with acetic anhydride to yield N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide. The overall yield of the synthesis is around 40%, and the purity of the compound can be improved through recrystallization.
Scientific Research Applications
N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has been shown to exhibit potent antiviral activity against a range of viruses, including dengue virus, Zika virus, and chikungunya virus. In addition, N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has been shown to inhibit the replication of SARS-CoV-2, the virus responsible for the COVID-19 pandemic. N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has also been investigated for its potential as an antitumor agent, as it has been shown to induce apoptosis in cancer cells. Furthermore, N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide has been shown to exhibit antibacterial activity against both Gram-positive and Gram-negative bacteria.
properties
IUPAC Name |
N-(cyanomethyl)-5-nitro-2-propan-2-ylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3S/c1-8(2)19-11-4-3-9(15(17)18)7-10(11)12(16)14-6-5-13/h3-4,7-8H,6H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQRJJVHEKJYMBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyanomethyl)-5-nitro-2-(propan-2-ylsulfanyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.